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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sevabertinib (also known as BAY 2927088) is a potent and reversible dual inhibitor of the

epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2

(HER2) tyrosine kinases.[1][2] It is a crucial tool in in-vitro studies for non-small cell lung cancer

and other cancers harboring EGFR or HER2 mutations.[1][3] Proper preparation of a sterile,

accurate stock solution is the first critical step for obtaining reliable and reproducible results in

cell-based assays.

This document provides a detailed protocol for the preparation, storage, and handling of

Sevabertinib stock solutions for use in cell culture applications.

Physicochemical and Solubility Data
A summary of the key quantitative data for Sevabertinib is presented in the table below for

easy reference.
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Property Value Citations

Molecular Formula C₂₄H₂₅ClN₄O₅ [4]

Molecular Weight 484.93 g/mol [5][6]

Appearance Solid [5]

Recommended Solvent Dimethyl sulfoxide (DMSO) [7]

Solubility in DMSO
≥ 48 mg/mL (approximately

98.98 mM)
[7]

Storage of Powder
Store at -20°C for up to 3

years.

Storage of Stock Solution

Aliquot and store at -80°C for

up to 1 year. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Sevabertinib Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Sevabertinib in DMSO.

This is a common stock concentration for in-vitro studies.

Materials:

Sevabertinib powder

Anhydrous or sterile dimethyl sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Sterile pipette tips

Vortex mixer
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Personal protective equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:

Bring the Sevabertinib powder vial to room temperature before opening to prevent

condensation.

Work in a clean and sterile environment, such as a laminar flow hood or biosafety cabinet,

to maintain the sterility of the stock solution.

Weighing Sevabertinib:

Carefully weigh out the desired amount of Sevabertinib powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 4.85 mg of Sevabertinib.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 484.93 g/mol = 0.00485 g = 4.85 mg

Dissolving in DMSO:

Transfer the weighed Sevabertinib powder into a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube. For the example above, you would

add 1 mL of DMSO.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution
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to ensure there are no visible particles.

Sterilization (Optional but Recommended):

While many researchers find that dissolving in 100% DMSO is sufficient to maintain

sterility, for long-term experiments or sensitive cell lines, filtering the stock solution through

a 0.22 µm sterile syringe filter is an additional precaution. Ensure the filter is compatible

with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -80°C for long-term storage (up to one year). For short-term use,

storage at -20°C is also acceptable.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Sevabertinib stock

solution.

Preparation Storage

Start Weigh Sevabertinib Powder
Calculate Mass

Dissolve in Sterile DMSO
Add Solvent

Vortex to Homogenize Aliquot into Single-Use TubesSterile Filter (Optional) Store at -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for Sevabertinib stock solution preparation.
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Mechanism of Action: EGFR and HER2 Signaling
Inhibition
Sevabertinib exerts its anti-cancer effects by inhibiting the tyrosine kinase activity of both

EGFR and HER2.[6] This dual inhibition blocks downstream signaling pathways that are critical

for cell proliferation, survival, and growth. The simplified diagram below illustrates the targeted

pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15611537?utm_src=pdf-body
https://www.webmd.com/drugs/hyrnuo-sevabertinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

EGFR

PI3KRAS

HER2

Sevabertinib

AKT

Cell Proliferation
& Survival

Promotes

RAF

MEK

ERK

Promotes

Click to download full resolution via product page

Caption: Sevabertinib inhibits EGFR and HER2 signaling pathways.
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Conclusion
The protocol outlined in this document provides a comprehensive guide for the preparation of

Sevabertinib stock solutions for cell culture experiments. Adherence to these guidelines for

accurate calculations, sterile technique, and proper storage will contribute to the integrity and

reproducibility of your research findings. Always refer to the specific product information sheet

provided by the manufacturer for any lot-specific details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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